Cas no 1501671-28-8 (3-(2-ethylphenyl)butanoic acid)
1501671-28-8 structure
Product Name:3-(2-ethylphenyl)butanoic acid
CAS No:1501671-28-8
MF:C12H16O2
MW:192.254243850708
CID:6166409
PubChem ID:83389388
Update Time:2024-01-12
3-(2-ethylphenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-ethylphenyl)butanoic acid
- EN300-1851258
- 1501671-28-8
-
- Inchi: 1S/C12H16O2/c1-3-10-6-4-5-7-11(10)9(2)8-12(13)14/h4-7,9H,3,8H2,1-2H3,(H,13,14)
- InChI Key: MRRUKBJDLGSHQY-UHFFFAOYSA-N
- SMILES: OC(CC(C)C1C=CC=CC=1CC)=O
Computed Properties
- Exact Mass: 192.115029749g/mol
- Monoisotopic Mass: 192.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 37.3Ų
3-(2-ethylphenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1851258-0.05g |
3-(2-ethylphenyl)butanoic acid |
1501671-28-8 | 0.05g |
$468.0 | 2023-09-19 | ||
| Enamine | EN300-1851258-0.1g |
3-(2-ethylphenyl)butanoic acid |
1501671-28-8 | 0.1g |
$490.0 | 2023-09-19 | ||
| Enamine | EN300-1851258-0.25g |
3-(2-ethylphenyl)butanoic acid |
1501671-28-8 | 0.25g |
$513.0 | 2023-09-19 | ||
| Enamine | EN300-1851258-0.5g |
3-(2-ethylphenyl)butanoic acid |
1501671-28-8 | 0.5g |
$535.0 | 2023-09-19 | ||
| Enamine | EN300-1851258-1.0g |
3-(2-ethylphenyl)butanoic acid |
1501671-28-8 | 1g |
$1029.0 | 2023-06-01 | ||
| Enamine | EN300-1851258-2.5g |
3-(2-ethylphenyl)butanoic acid |
1501671-28-8 | 2.5g |
$1089.0 | 2023-09-19 | ||
| Enamine | EN300-1851258-5.0g |
3-(2-ethylphenyl)butanoic acid |
1501671-28-8 | 5g |
$2981.0 | 2023-06-01 | ||
| Enamine | EN300-1851258-10.0g |
3-(2-ethylphenyl)butanoic acid |
1501671-28-8 | 10g |
$4421.0 | 2023-06-01 | ||
| Enamine | EN300-1851258-1g |
3-(2-ethylphenyl)butanoic acid |
1501671-28-8 | 1g |
$557.0 | 2023-09-19 | ||
| Enamine | EN300-1851258-5g |
3-(2-ethylphenyl)butanoic acid |
1501671-28-8 | 5g |
$1614.0 | 2023-09-19 |
3-(2-ethylphenyl)butanoic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
1501671-28-8 (3-(2-ethylphenyl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk